4-Hydroxy-6-methyl-2-phenylquinoline

• IUPAC Name: 6-methyl-2-phenyl-1H-quinolin-4-one
• InChI: InChI=1S/C16H13NO/c1-11-7-8-14-13(9-11)16(18)10-15(17-14)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18)
• InChI Key: SWRQHHJAXCNFGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=CC2=O)C3=CC=CC=C3
• Molecular Formula: C16H13NO
• DSSTOX Substance ID: DTXSID10352648
• Molecular Weight: 235.28 g/mol
• CAS RN: 1148-49-8

Description

4-Hydroxy-6-methyl-2-phenylquinoline is a quinoline derivative, a class of compounds known for their diverse biological activities and applications in medicinal chemistry. This specific compound is of interest due to its unique structural features and potential applications.

Synthesis Analysis

The synthesis of quinoline derivatives, including 4-Hydroxy-6-methyl-2-phenylquinoline, often involves Michael addition reactions and intramolecular cyclization. For example, Fatma et al. (2017) describe the synthesis of a similar quinoline derivative using Michael addition of secondary amine to an α, β-unsaturated carbonyl compound, formed during the reaction (Fatma et al., 2017).

Molecular Structure Analysis

Quinoline derivatives exhibit complex molecular geometries. Fatma et al. (2017) conducted a molecular geometry analysis using density functional theory (DFT), revealing insights into the molecular electrostatic potential and vibrational analysis of such compounds (Fatma et al., 2017).

Chemical Reactions and Properties

Quinoline derivatives can participate in various chemical reactions due to their functional groups. For instance, the hydroxy group in 4-Hydroxy-6-methyl-2-phenylquinoline could be involved in hydrogen bonding and other interactions, impacting its chemical behavior and reactivity.

Physical Properties Analysis

The physical properties of quinoline derivatives, including solubility, melting point, and crystal structure, are influenced by their molecular structure. X-ray crystallography studies, like those mentioned by Fatma et al. (2017), provide detailed insights into these aspects (Fatma et al., 2017).

Scientific Research Applications

Antiproliferative Activities

A study detailed the synthesis and antiproliferative evaluation of certain 4-anilino-8-methoxy-2-phenylquinoline and 4-anilino-8-hydroxy-2-phenylquinoline derivatives. These compounds showed variable antiproliferative activities depending on their substitution patterns, with some compounds exhibiting potent activity against solid cancer cells, including HCT-116, MCF7, and MDA-MB-435 cell lines. The study highlighted the importance of substituents for enhancing antiproliferative effects, with certain derivatives inducing cell cycle arrest in the S-phase, indicating their potential as antimitotic agents (Yeh‐long Chen et al., 2006).

Synthesis Methodologies

Research on solvent-free microwave synthesis of 4-hydroxy-3-phenylquinolin-2(1H)-ones and variants has been reported, showcasing a rapid and efficient method for synthesizing these compounds using activated arylmalonates. This approach enhances the reaction scope and offers an environmentally friendly alternative to traditional synthesis methods (A. Rivkin & B. Adams, 2006).

Antimicrobial and Antitubercular Potency

A study on the design, synthesis, and antitubercular potency of 4-hydroxyquinolin-2(1H)-ones revealed that derivatives with a common 3-phenyl substituent demonstrated significant inhibitory concentrations against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis AN5A. This research provided insights into favorable substitution patterns on the 4-hydroxyquinolin-2(1H)-one scaffold, identifying compounds with promising antitubercular activity without significant toxicity or genotoxicity at active concentrations (M. B. de Macedo et al., 2017).

Mechanism of Action

Target of Action

4-Hydroxy-6-methyl-2-phenylquinoline is a derivative of quinoline, a nitrogen-based heterocyclic aromatic compound . Quinoline and its derivatives are known to exhibit a broad spectrum of bio-responses, including anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities . .

Mode of Action

Quinoline derivatives are known to interact with various receptors through a variety of known and unknown mechanisms, including epigenetic modification . They differ from classic toxins in several ways such as low-dose effect, non-monotonic dose, and trans-generational effects .

Biochemical Pathways

Quinoline derivatives are known to influence a wide range of biological activities and are still being applied to create compounds with wide-ranging pharmacological activities .

Result of Action

Quinoline derivatives are known to have a broad range of biological activities, including anticancer, antioxidant, anti-inflammatory, antimalarial, anti-sars-cov-2, and antituberculosis activities .

Safety and Hazards

The compound is classified as having Acute Toxicity 4 Oral, Aquatic Chronic 4, and Eye Damage 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety precautions include avoiding eye contact and ingestion, and it should be handled and stored as a combustible solid.

Future Directions

Quinoline and its derivatives, including “4-Hydroxy-6-methyl-2-phenylquinoline”, have been the focus of many research studies due to their wide range of biological and pharmacological activities. Future research may focus on developing new synthetic methods and investigating new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.

Synthesis routes and methods

Procedure details

A mixture of p-toluidine (2.14 g, 0.02 mole), ethyl benzoylacetate (4.9 g, 0.025 mole), and polyphosphoric acid (PPA) was heated at 130° C. with stirring. After the reaction was complete, the mixture was cooled to room temperature and neutralized with 4 M NaOH. The yellow solid was filtered, washed with water, dried and recrystallized from ethanol to give compound I-8-a as white solid (2.9 g, 48.9%).